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Thiamine pyrophosphate (TPP), also known as cocarboxylase, is the biologically active form of

thiamine (vitamin B1).[6][8] It is an essential cofactor for several key enzymes involved in

carbohydrate metabolism.[10]

Mechanism of Action
The chemical reactivity of TPP is centered on the acidic proton at the C2 position of its thiazole

ring.[8] Loss of this proton forms a carbanion, or ylide, which is a potent nucleophile.[6][8] This

carbanion is stabilized by the adjacent sulfur and positively charged nitrogen atoms.[6]

The general mechanism for TPP-dependent enzymes involves the following steps:

The TPP carbanion attacks the carbonyl carbon of an α-keto acid substrate (like pyruvate).[7]

[8]

This forms a covalent intermediate, which facilitates the decarboxylation (release of CO2) of

the substrate.[7]

The resulting intermediate, such as hydroxyethyl-TPP, can then be processed further. For

example, the two-carbon fragment can be transferred to an acceptor molecule.[6]

Role in Key Enzymatic Reactions
TPP is a critical cofactor for enzymes such as:
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Pyruvate dehydrogenase complex (PDH): Catalyzes the oxidative decarboxylation of

pyruvate to form acetyl-CoA, linking glycolysis to the citric acid cycle.[6][7]

α-ketoglutarate dehydrogenase complex: A key enzyme in the citric acid cycle that converts

α-ketoglutarate to succinyl-CoA.[6]

Transketolase: Functions in the pentose phosphate pathway, catalyzing the transfer of two-

carbon units between sugar phosphates.[7]

The involvement of acetyl-TPP as a transient, enzyme-bound intermediate has been

extensively studied, particularly in the context of the E. coli pyruvate dehydrogenase complex.

[9]

Target Product Profile (TPP) in Drug Discovery and
Development
In the pharmaceutical and biotechnology sectors, a Target Product Profile (TPP) is a strategic

document that outlines the desired characteristics of a drug candidate.[14] It serves as a

roadmap that begins at the discovery stage and guides the entire development process

through to commercialization.[12]

Core Components of a TPP
A TPP provides a framework for decision-making by defining the goals for a new therapeutic.

[15] Key elements typically include:[11][15]

Indication and Patient Population: The specific disease and patient subgroup the drug is

intended to treat.

Efficacy: The desired level of clinical effectiveness.

Safety and Tolerability: The acceptable safety profile and side effects.

Route of Administration and Dosing: How the drug will be administered (e.g., oral, injectable)

and the frequency of dosing.

Cost and Market Access: Considerations for pricing and reimbursement.
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The TPP is a "living document" that is updated as new data become available from preclinical

and clinical studies.[13] It is a critical tool for communication with regulatory agencies like the

FDA and for aligning internal teams (R&D, clinical, commercial) on the development goals.[12]

[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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